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Compound of Interest

Compound Name: Methyl cholate

Cat. No.: B8815926

Get Quote

To design a robust safety protocol, we must first understand the causality driven by the

molecule's inherent properties.

Inhalation Hazard: Methyl cholate is a solid white powder. Because conjugated cholates

and their derivatives are biologically active molecules that assist in lipid digestion and

possess surfactant properties, minimizing systemic exposure via inhalation is paramount[2].

Aerosolized dust presents the primary occupational exposure risk[3].

Environmental Persistence: The compound exhibits extremely low water solubility.

Consequently, it will not degrade effectively in standard wastewater treatment plants[4]. This

physicochemical reality dictates the absolute prohibition of sink disposal.

Irritation Potential: Direct contact can cause mild skin and serious eye irritation (Hazard

Codes H315, H319), necessitating strict barrier protection[5].

Quantitative Chemical & Safety Data
The following table summarizes the key physicochemical and safety metrics that inform our

disposal logic.
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Property Value / Description

Chemical Name Methyl cholate (Cholic acid methyl ester)

CAS Number 1448-36-8

Molecular Formula C25H42O5

Molecular Weight 422.61 g/mol

Melting Point 155 - 156 °C

Water Solubility Insoluble

Hazard Classification
Irritant (Xi); H302 (Harmful if swallowed), H315,

H319

Required PPE Particle filter mask, nitrile gloves, safety goggles

Standard Operating Procedure: Spill Response &
Containment
When a powder spill occurs, immediate containment is required to prevent the spread of fine

particulate matter. This protocol is designed to prevent aerosolization.

Step 1: Isolate the Area Restrict access to the spill zone immediately. Airflow from high-traffic

areas can easily scatter the fine powder.

Step 2: Don Appropriate PPE Personnel must wear a laboratory coat, nitrile gloves, safety

goggles, and a particle filter mask (N95 or equivalent)[3]. Causality: Standard surgical masks

do not provide an adequate seal against fine steroidal dust.

Step 3: Mechanical Collection Use a non-sparking shovel or scoop to collect the solid

material[3]. Causality: Never use a standard broom. The sweeping motion will aerosolize the

powder, drastically increasing the inhalation risk. If the powder is highly dispersive, slightly

dampen it with a compatible volatile solvent (e.g., ethanol) to suppress dust before collection.

Step 4: Primary Containment Transfer the collected material into a sealable, chemically

compatible waste container (e.g., high-density polyethylene, HDPE).
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Step 5: Surface Decontamination & Validation Wipe the affected area with a solvent-dampened

cloth (methanol or ethanol) to dissolve and remove residual organic material, followed by a

standard soap and water wash[5]. Validation Step: Perform a secondary wipe using a clean,

dry cloth. Visual inspection of this final wipe confirms the absence of residual steroidal powder,

validating the decontamination process.

Standard Operating Procedure: Waste Segregation
& Disposal
Chemical waste generators are legally required to determine proper waste classification and

ensure complete thermal destruction of biologically active compounds[3].

Step 1: Waste Segregation

Solid Waste: Store the original powder, contaminated packaging, and cleanup materials in a

dedicated solid chemical waste bin.

Liquid Waste: If methyl cholate is dissolved in organic solvents (e.g., methanol, DMSO)

during assays, collect this in standard flammable/organic liquid waste carboys. Do not mix

with aqueous acidic waste.

Step 2: Storage Conditions Keep waste containers tightly closed in a dry, cool, and well-

ventilated area away from direct sunlight[3].

Step 3: Labeling Clearly label the container with "Chemical Waste: Methyl Cholate (CAS 1448-

36-8)" and note any associated solvent hazards.

Step 4: Final Disposition & Validation Dispose of contents via an approved waste disposal

plant[5]. High-temperature incineration is the preferred method, as it ensures the complete

thermal destruction of the steroidal backbone. Validation Step: Before handing over to

environmental health and safety (EHS) personnel, invert the sealed HDPE container slightly to

verify the integrity of the seal and ensure no particulate or liquid leakage occurs.

Operational Workflow Visualization
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Workflow diagram detailing the segregation and disposal pathways for Methyl cholate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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